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Cat. No.: B15340788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to GAPDH and its Inhibition
Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) is a crucial enzyme best known for its

role in the sixth step of glycolysis, where it catalyzes the conversion of glyceraldehyde-3-

phosphate (G3P) to 1,3-bisphosphoglycerate.[1][2] Beyond this fundamental metabolic

function, GAPDH is a "moonlighting" protein implicated in a variety of non-glycolytic processes,

including transcription activation, initiation of apoptosis, and vesicle trafficking.[1] Its diverse

roles make it a significant target in various diseases, including cancer and neurodegenerative

disorders.[2]

GAPDH-IN-1 is a covalent inhibitor of GAPDH.[3] It has been shown to inhibit the enzymatic

activity of GAPDH with an IC50 of 39.31 µM in HEK293 cell lysates. The mechanism of action

involves the formation of a covalent adduct with an aspartic acid residue in the active site,

which displaces the essential cofactor NAD+. This specific inhibition allows for the targeted

study of GAPDH function and its potential as a therapeutic target.

These application notes provide detailed protocols for measuring the enzymatic activity of

GAPDH and for determining the inhibitory potency of GAPDH-IN-1.
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A summary of the quantitative data for the inhibition of GAPDH by GAPDH-IN-1 is presented in

the table below.

Inhibitor Target IC50 (µM)
Cell
Line/System

Notes

GAPDH-IN-1 GAPDH 39.31
HEK293 cell

lysate

Covalent inhibitor

that forms an

adduct with an

active site

aspartic acid.

GAPDH-IN-1 GAPDH 50.64 HEK293 cells
Inhibition of cell

viability.
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Figure 1: Role of GAPDH in the Glycolytic Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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